Cas no 917805-10-8 (5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro-)

5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro- structure
917805-10-8 structure
Product Name:5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro-
CAS No:917805-10-8
MF:C9H13N3
MW:163.219621419907
CID:784413
PubChem ID:58794775
Update Time:2025-04-19

5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro-
    • 1,2,3,4-tetrahydroisoquinoline-5,8-diamine
    • 917805-10-8
    • SCHEMBL4818179
    • DTXSID90730142
    • Inchi: 1S/C9H13N3/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-2,12H,3-5,10-11H2
    • InChI Key: CBDLDIXBRWJZQQ-UHFFFAOYSA-N
    • SMILES: N1CC2C(=CC=C(C=2CC1)N)N

Computed Properties

  • Exact Mass: 163.110947427g/mol
  • Monoisotopic Mass: 163.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 64.1Ų
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